Cas no 941892-58-6 (N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide
• CAS No: 941892-58-6
• MF: C₁₅H₈ClF₃N₂OS
• MW: 356.750031471252
• CID: 5455540
• Update Time: 2025-10-29

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C15H8ClF3N2OS/c16-10-4-5-11(13-12(10)20-7-23-13)21-14(22)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,21,22)
• InChI Key： UNCPGDYANSZUHY-UHFFFAOYSA-N
• SMILES： C(NC1=C2SC=NC2=C(Cl)C=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide, identified by the CAS number 941892-58-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical properties and biological activities.

The structure of this compound is characterized by a benzothiazole ring system substituted with a chlorine atom at position 4 and a trifluoromethyl group at position 7. The benzamide moiety further enhances its functional diversity, making it a valuable molecule for exploring novel chemical reactions and bioactive agents. Recent studies have highlighted its potential in drug discovery, particularly in targeting specific enzymes and receptors involved in disease pathways.

One of the most intriguing aspects of N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide is its ability to act as a ligand in metalloenzyme inhibition. Researchers have demonstrated that the trifluoromethyl group plays a critical role in stabilizing metal-ligand interactions, which could be exploited for developing new anti-cancer therapies. This finding underscores the importance of understanding the molecular interactions within such complex structures.

In addition to its biological applications, this compound has shown promise in materials science. The benzothiazole core exhibits unique electronic properties that make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for large-scale production and industrial applications.

The synthesis of N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product, making it more accessible for research purposes.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms, which is a positive attribute for its potential use in agricultural and pharmaceutical industries.

In conclusion, N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide represents a fascinating example of how advanced synthetic chemistry can lead to molecules with multifaceted applications. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines, from pharmacology to materials science.